Iron(2+);bromide;chloride

• CAS No.: 64476-85-3
• Molecular Formula: BrClFe
• Molecular Weight: 171.20 g/mol
• IUPAC Name: iron(2+);bromide;chloride
• InChI: InChI=1S/BrH.ClH.Fe/h2*1H;/q;;+2/p-2
• InChI Key: DUJYXCZGTDFMFA-UHFFFAOYSA-L
• Canonical SMILES: [Cl-].[Fe+2].[Br-]

Description

The compound "Iron(2+);bromide;chloride" likely refers to a mixed halide salt containing Fe²⁺, Br⁻, and Cl⁻. Instead, the term may denote a system where Fe²⁺ coexists with both Br⁻ and Cl⁻ ions, as seen in certain industrial or geochemical contexts . For clarity, this article will focus on comparisons between Iron(II) chloride (FeCl₂) and Iron(II) bromide (FeBr₂), as well as their higher oxidation state counterparts (FeCl₃ and FeBr₃), to provide a framework for understanding their properties and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Iron(II) bromide chloride can be synthesized through several methods. One common technique involves the direct reaction of iron with bromine and chlorine. For example:

can be synthesized by reacting iron with bromine at elevated temperatures:

Iron(II) bromide: $$\text{Fe} + \text{Br}_2 \rightarrow \text{FeBr}_2$$Fe+Br2​→FeBr2​

Comparison with Similar Compounds

Key Differences :

• Anion Effects : Cl⁻ is smaller and more electronegative than Br⁻, leading to higher lattice energy in FeCl₂ and greater solubility in polar solvents. FeBr₂’s larger Br⁻ ions may reduce its oxidative instability compared to FeCl₂ .
• Industrial Use : FeCl₂ is widely utilized in wastewater treatment, while FeBr₂ has niche applications due to bromide’s higher cost and lower abundance .

2.2 Iron(III) Chloride (FeCl₃) vs. Iron(III) Bromide (FeBr₃)

Property	Iron(III) Chloride (FeCl₃)	Iron(III) Bromide (FeBr₃)
Formula	FeCl₃	FeBr₃
Oxidation State	Fe³⁺	Fe³⁺
Physical State	Dark brown deliquescent crystals	Dark red-brown hygroscopic solid
Melting Point	306°C	~200°C (decomposes)
Solubility in Water	92 g/100 mL (20°C)	620 g/100 mL (20°C, estimated)
Reactivity	Strong oxidizer, etches metals	Less stable; decomposes readily
Applications	Water purification, PCB etching, catalysis	Rare; limited to specialized bromination reactions

Key Differences :

• Stability : FeCl₃ is more thermally stable than FeBr₃, which decomposes at lower temperatures due to weaker Fe-Br bonds .
• Oxidizing Power : FeCl₃ is a stronger oxidizer, making it preferable for industrial etching and coagulation .

Comparative Data Tables

Table 1: Physical Properties of Iron Halides

Compound	Melting Point (°C)	Solubility (g/100 mL H₂O)	Color
FeCl₂	677	299	White/green
FeBr₂	~691	~310	Pale yellow/brown
FeCl₃	306	92	Dark brown
FeBr₃	~200 (dec.)	~620	Red-brown

Research Findings and Anion Effects

• Redox Behavior : Bromide ions (Br⁻) slow the oxidation of Fe²⁺ compared to Cl⁻, as shown in redox titrations where Br⁻ stabilizes intermediate Fe species .
• Geochemical Context : In hypersaline brines, Br⁻ concentrations are much lower than Cl⁻, making FeCl₂ more prevalent in natural systems .
• Coordination Chemistry : Fe²⁺ forms stronger complexes with Cl⁻ than Br⁻ due to Cl⁻’s smaller ionic radius and higher charge density .